Cas no 217487-17-7 (Isoproturon-d6)

Isoproturon-d6 structure
Product Name:Isoproturon-d6
CAS No:217487-17-7
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:243432
PubChem ID:329754761
Isoproturon-d6 Properties
Names and Identifiers
-
- Urea,N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-, labeled with deuterium (9CI)
- ISOPROTURON
- Isoproturon-d6
- 3-(4-Isopropylphenyl)-1,1-dimethylurea-d6
- 3,3-di(?H?)methyl-1-[4-(propan-2-yl)phenyl]urea
- 3-(4-propan-2-ylphenyl)-1, 1-bis(trideuteriomethyl)urea
- 1007461-76-8
- Isoproturon D6 (dimethyl D6)
- N,N-Bis[(~2~H_3_)methyl]-N'-[4-(propan-2-yl)phenyl]urea
- 3-(4-propan-2-ylphenyl)-1,1-bis(trideuteriomethyl)urea
- J-014270
- Isoproturon D6 (dimethyl D6) 100 microg/mL in Acetone
- Isoproturon-d6, PESTANAL(R), analytical standard
- Isoproturon D6 (dimethyl D6) 1000 microg/mL in Acetonitrile
- DTXSID50583575
- 217487-17-7
- 2732873-54-8
- DA-54448
- N,N-dimethyl-N'-[4-(1-methylethyl)phenyl]-urea Deuterium;
-
- MDL: MFCD01632296
- InChIKey: PUIYMUZLKQOUOZ-LIJFRPJRSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-5-7-11(8-6-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)/i3D3,4D3
- SMILES: CC(C1C=CC(NC(N(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=CC=1)C
Computed Properties
- Exact Mass: 212.179574g/mol
- Surface Charge: 0
- XLogP3: 2.9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 212.179574g/mol
- Monoisotopic Mass: 212.179574g/mol
- Topological Polar Surface Area: 32.3Ų
- Heavy Atom Count: 15
- Complexity: 206
- Isotope Atom Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 2.97650
- PSA: 32.34000
Isoproturon-d6 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | I874504-1mg |
Isoproturon-d6 |
217487-17-7 | 1mg |
$ 138.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-228377-10 mg |
Isoproturon-d6, |
217487-17-7 | 10mg |
¥1,279.00 | 2023-07-10 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 34017-10MG-R |
Isoproturon-d6 |
217487-17-7 | 10mg |
¥1425.68 | 2023-04-25 |
Isoproturon-d6 Related Literature
-
Tom Gallé,Marion Frelat,Viola Huck,Michael Bayerle,Denis Pittois,Christian Braun Environ. Sci.: Processes Impacts 2020 22 294
-
Filip Kotal,Franti?ek Ko?í?ek,Hana Jeligová,Adam Vavrou?,Lenka Mayerová,Daniel W. Gari,Alena Moulisová Environ. Sci.: Processes Impacts 2021 23 311
-
Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts 2013 15 730
-
Tielong Wang,Mengmeng Zhong,Meiling Lu,Jun Huang,Lee Blaney,Gang Yu Anal. Methods 2021 13 3160
217487-17-7 (Isoproturon-d6) Related Products
- 34123-59-6(3-(4-Isopropylphenyl)-1,1-dimethylurea)
- 352438-80-3(Urea,N-methyl-N-(methyl-d3)-N'-[4-(1-methylethyl)phenyl]- (9CI))
- 56046-17-4(Urea,N-[4-(1-methylethyl)phenyl]-)
- 55304-10-4(3-(3-Isopropylphenyl)-1,1-dimethylurea)
- 2164-17-2(Fluometuron)
- 603-48-5(Leucocrystal Violet)
- 298-46-4(5H-Dibenzo[b,f]azepine-5-carboxamide)
- 85-98-3(1,3-Diethyl-1,3-diphenylurea)
- 102-07-8(1,3-Diphenylurea)
- 64-10-8(1-Phenylurea)
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